Cas no 68640-95-9 (1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro-)

• Product Name: 1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro-
• CAS No: 68640-95-9
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 527288
• PubChem ID: 323730
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro-
• 1-acetyl-2-chloroindole-3-carbaldehyde
• 1-Acetyl-2-chlor-3-formylindol
• 1-acetyl-2-chloro-1H-indol-3-carbaldehyde
• 1-acetyl-2-chloro-1H-indole-3-carbaldehyde
• 1-acetyl-2-chloro-indole-3-carbaldehyde
• AC1L899B
• NSC286439
• NSC-286439
• 68640-95-9
• DTXSID50314604

• Inchi： 1S/C11H8ClNO2/c1-7(15)13-10-5-3-2-4-8(10)9(6-14)11(13)12/h2-6H,1H3
• InChI Key： LYYTZWIEMGMEEA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=CC=CC=2N1C(C)=O

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 362.2°Cat760mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.616
• PSA: 39.07
• LogP: 2.76730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles